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Compound of Interest

Compound Name: 3-Aminobenzonitrile

L Get Quote

Cat. No.: B145674

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the fundamental physicochemical properties
of 3-Aminobenzonitrile, a key intermediate in the synthesis of various organic compounds.

Physicochemical Properties of 3-Aminobenzonitrile

3-Aminobenzonitrile, also known as 3-cyanoaniline, is an aromatic organic compound that
incorporates both an amino and a nitrile functional group.[1][2] These groups make it a versatile
building block in the development of pharmaceuticals, dyes, and agrochemicals.[1][2]

Property Value

Molecular Formula C7HsN2

Molecular Weight 118.14 g/mol [1][3][4][5]16]17118]
White to light yellow or brown crystalline solid[1]
Appearance
[2][3]
Melting Point 48 - 55 °C[1][9][10]
Boiling Point 288 - 290 °C[3][9][10]
Density Approximately 1.1 g/cm3[3]
CAS Number 2237-30-1[1][2][3]
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Experimental Protocols

The characterization of 3-Aminobenzonitrile typically involves standard analytical techniques

to confirm its identity and purity.
Determination of Molecular Weight and Formula:

e Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is employed to
determine the precise molecular weight of the compound. The resulting mass is then used to
deduce the elemental composition and confirm the molecular formula of C7HeNz2.

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and 13C NMR spectroscopy are
used to elucidate the structure of the molecule. The chemical shifts, integration, and coupling
patterns of the protons and carbons in the spectra provide definitive evidence for the
arrangement of atoms, confirming the identity as 3-Aminobenzonitrile.

Purity Assessment:

e Gas Chromatography (GC): GC is a common method to assess the purity of 3-
Aminobenzonitrile.[1][4][9] A sample is vaporized and passed through a column. The
retention time and the area of the peak corresponding to the compound are used to
determine its purity relative to any impurities present.

Logical Relationship of Core Properties

The following diagram illustrates the fundamental relationship between the compound's name,
its elemental composition (molecular formula), and its resulting molecular weight.

Relationship of 3-Aminobenzonitrile Properties
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Caption: Core properties of 3-Aminobenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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